![molecular formula C4H8O5S B3058366 Ethyl sulfoacetate CAS No. 89124-45-8](/img/structure/B3058366.png)
Ethyl sulfoacetate
Overview
Description
Ethyl sulfoacetate is a white crystalline powder that is commonly used in a variety of industries, including pharmaceuticals, agrochemicals, and personal care products. It is a sulfonic acid ester that is derived from sulfoacetic acid. This compound is a versatile compound that has a wide range of applications due to its unique chemical properties.
Scientific Research Applications
Environmental Fate of Perfluoroalkyl Sulfonamide Derivatives
Ethyl sulfoacetate, specifically N-ethyl perfluorooctane sulfonamide (EtFOSA), is a focus in environmental science due to its transformation into perfluorooctane sulfonic acid (PFOS) and other persistent derivatives. Studies have explored its aerobic soil biotransformation and highlighted the significant contribution of such transformations to PFOS in the soil environment. These studies also revealed degradation products like EtFOSA alcohol, suggesting pathways of environmental degradation and the potential for bioaccumulation in plants and microorganisms (Avendaño & Liu, 2015).
Uptake and Biodegradation in Agricultural Systems
The uptake, leaching, and biodegradation of EtFOSA in soil-carrot mesocosms have been studied. These studies revealed the transformation of EtFOSA into PFOS and other related substances, suggesting its impact on agricultural crops and the surrounding environment. The findings are significant in understanding the environmental impact of pesticides containing EtFOSA (Zabaleta et al., 2018).
Biotransformation in Wetland Microcosms
The interactions between microbial communities and N-EtFOSA under aerobic and anaerobic conditions have been researched, particularly in wetland environments. This research is crucial for understanding the biodegradation process in wetlands, as well as the effects of contaminants like N-EtFOSA on microbial diversity and richness. This study also identified Methylocaldum as a microbial species that could potentially degrade N-EtFOSA (Yin et al., 2018).
Impact on Mitochondrial Function
Research into the effects of perfluorooctane sulfonamides, including N-EtFOSA, on mitochondrial function has revealed their capacity to interfere with mitochondrial respiration. This is significant in toxicology and pharmacology, providing insights into how these compounds can affect cellular metabolism and energy production (Starkov & Wallace, 2002).
Agricultural and Environmental Implications
The use of EtFOSA in agriculture, particularly as a pesticide in Brazil, has been studied for its environmental implications. These studies have shown that EtFOSA can lead to the presence of per- and polyfluoroalkyl substances (PFASs) in various environmental matrices, thus contributing to environmental pollution (Nascimento et al., 2018).
Future Directions
properties
IUPAC Name |
2-ethoxy-2-oxoethanesulfonic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O5S/c1-2-9-4(5)3-10(6,7)8/h2-3H2,1H3,(H,6,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVPPWLBQPPBIGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CS(=O)(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40480908 | |
Record name | ethyl sulfoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40480908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89124-45-8 | |
Record name | ethyl sulfoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40480908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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